Cas no 35466-99-0 (4,4-dimethylhex-1-yne)

• Product Name: 4,4-dimethylhex-1-yne
• CAS No: 35466-99-0
• MF: C₈H₁₄
• MW: 110.196762561798
• CID: 3948383
• PubChem ID: 529272
• Update Time: 2025-11-02

4,4-dimethylhex-1-yne Chemical and Physical Properties

Names and Identifiers

• 1-Hexyne, 4,4-dimethyl-
• 4,4-dimethylhex-1-yne
• EN300-1752942
• NGPYJCZSRIALNR-UHFFFAOYSA-N
• AKOS040810156
• Benzo[d]1,3-dioxin, 6-carboxylic acid-2,4-dihydro-8-(1-oxido-2-pyridylthiomethyl)-, ethyl ester
• Ethyl 8-([(1-oxido-2-pyridinyl)sulfanyl]methyl)-4H-1,3-benzodioxine-6-carboxylate
• 1-Hexyne, 4,4-dimethyl
• 35466-99-0

• Inchi： 1S/C8H14/c1-5-7-8(3,4)6-2/h1H,6-7H2,2-4H3
• InChI Key： NGPYJCZSRIALNR-UHFFFAOYSA-N
• SMILES： C(C)(C)(CC#C)CC

Computed Properties

• Exact Mass: 110.109550447g/mol
• Monoisotopic Mass: 110.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on 4,4-dimethylhex-1-yne

4,4-Dimethylhex-1-yne (CAS No. 35466-99-0): Properties, Applications, and Market Insights

4,4-Dimethylhex-1-yne (CAS No. 35466-99-0) is a specialized alkyne compound with unique chemical properties that make it valuable in various industrial and research applications. This branched-chain hydrocarbon, characterized by its terminal alkyne functionality, has garnered attention in organic synthesis, material science, and specialty chemical markets. The molecular structure featuring two methyl groups at the 4-position gives 4,4-dimethyl-1-hexyne distinct steric and electronic properties compared to linear alkynes.

The growing demand for high-purity 4,4-dimethylhex-1-yne reflects its importance in modern chemistry. Researchers particularly value this compound for its role as a building block in pharmaceutical intermediates and advanced material synthesis. Current market trends show increased interest in 4,4-dimethylhex-1-yne suppliers who can provide consistent quality and technical support, especially for applications requiring strict purity standards. The compound's stability and manageable reactivity profile make it preferable to more volatile alkynes in many synthetic pathways.

From a chemical perspective, 4,4-dimethylhex-1-yne properties include a molecular weight of 110.20 g/mol, boiling point range of 110-112°C, and density of approximately 0.75 g/mL at 25°C. These physical characteristics, combined with its chemical behavior, position it as a versatile reagent in cross-coupling reactions, particularly in Sonogashira couplings where its branched structure can influence reaction outcomes. The compound's shelf life and storage requirements are frequently searched topics, with proper handling under inert atmosphere being recommended for long-term stability.

Industrial applications of CAS 35466-99-0 extend to the production of specialty polymers and fine chemicals. Its incorporation into polymer backbones can modify material properties such as thermal stability and optical characteristics. Recent patent literature reveals innovative uses of 4,4-dimethylhex-1-yne derivatives in electronic materials and liquid crystal formulations. The compound's compatibility with various catalytic systems makes it valuable for researchers developing new synthetic methodologies in asymmetric synthesis.

The synthesis and 4,4-dimethylhex-1-yne production typically involve controlled acetylene chemistry or elimination reactions from appropriate precursors. Quality control parameters for commercial material generally specify ≥97% purity by GC analysis, with moisture content below 0.1%. Analytical techniques like GC-MS and NMR are commonly employed for characterization, with the proton NMR spectrum showing distinctive peaks at δ 1.05 (s, 6H) for the methyl groups and δ 2.15 (t, 2H) for the adjacent methylene unit.

Environmental and safety considerations for 4,4-dimethylhex-1-yne handling follow standard organic compound protocols, with particular attention to its flammability as with most alkynes. The compound's environmental fate and biodegradation profile have become increasingly relevant search topics as industries focus on sustainable chemistry practices. While not classified as highly toxic, proper ventilation and personal protective equipment are recommended during laboratory use, reflecting current best practices in chemical safety management.

Market analysis indicates steady growth in demand for 4,4-dimethylhex-1-yne distributors, particularly from the Asia-Pacific region where pharmaceutical and electronics manufacturing are expanding. Pricing trends show moderate fluctuations tied to raw material availability and production capacity. Technical grade material typically commands different pricing than research-grade samples, with purity being the primary determinant. The compound's niche applications create opportunities for suppliers who can provide both the chemical and application expertise.

Future research directions involving 35466-99-0 applications may explore its potential in click chemistry and bioconjugation techniques, areas experiencing rapid development in medicinal chemistry. The compound's structural features make it interesting for developing new molecular probes and imaging agents. Academic and industrial laboratories continue to investigate its reactivity patterns, with recent publications highlighting novel transformations under transition metal catalysis.

For researchers considering 4,4-dimethylhex-1-yne alternatives, factors such as reaction selectivity, cost, and availability must be evaluated. While simpler alkynes may suffice for some applications, the steric influence of the dimethyl substitution in this compound often provides unique advantages in synthetic outcomes. Comparative studies of similar branched alkynes remain an active area of investigation in structure-activity relationship research.

Quality assurance protocols for 4,4-dimethylhex-1-yne bulk purchases should include verification of analytical certificates and batch-to-batch consistency. Reputable suppliers typically provide comprehensive technical data sheets and material safety information. The compound's stability under various storage conditions is another frequently searched aspect, with recommendations generally suggesting storage under nitrogen at temperatures below 30°C for optimal shelf life.